Cas no 87388-69-0 (1H-Pyrrole-3-carbonitrile, 4-(2-chloro-3-pyridinyl)-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 4-(2-chloro-3-pyridinyl)-
• CAS No: 87388-69-0
• MF: C₁₀H₆ClN₃
• MW: 203.627740383148
• CID: 656955
• PubChem ID: 15594736
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 4-(2-chloro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 4-(2-chloro-3-pyridinyl)-
• 4-(2-chloropyridin-3-yl)-1H-pyrrole-3-carbonitrile
• DTXSID70575396
• 87388-69-0

• Inchi： 1S/C10H6ClN3/c11-10-8(2-1-3-14-10)9-6-13-5-7(9)4-12/h1-3,5-6,13H
• InChI Key： JOBRHSXCBGAKNV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1=CNC=C1C#N

Computed Properties

• Exact Mass: 203.0250249g/mol
• Monoisotopic Mass: 203.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.5Ų